Cas no 902706-30-3 (3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide
• CAS No: 902706-30-3
• MF: C₁₈H₁₇NO₂S
• MW: 311.39808344841
• CID: 5331578
• Update Time: 2025-06-09

3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-N-2-naphthalenylbenzenesulfonamide
• 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide

• Inchi： 1S/C18H17NO2S/c1-13-7-10-18(11-14(13)2)22(20,21)19-17-9-8-15-5-3-4-6-16(15)12-17/h3-12,19H,1-2H3
• InChI Key： RCNOCKAJDQKPDV-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3C(=C2)C=CC=C3)(=O)=O)=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.269±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 502.8±60.0 °C(Predicted)
• pka: 8.69±0.30(Predicted)

Additional information on 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide

3,4-Dimethyl-N-(Naphthalen-2-yl)benzene-1-sulfonamide (CAS No. 902706-30-3): An Overview of Its Properties and Applications

3,4-Dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide (CAS No. 902706-30-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide is C₁₈H₁₇NO₂S, and its molecular weight is approximately 315.4 g/mol. The compound features a naphthalene ring system linked to a sulfonamide group, with additional methyl substituents at the 3 and 4 positions of the benzene ring. This structural arrangement imparts specific chemical and physical properties that are crucial for its biological activity.

In recent years, the study of 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide has focused on its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells. These findings highlight the potential of 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide as a novel anticancer drug candidate.

The pharmacokinetic properties of 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide have also been studied to assess its suitability for clinical use. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral medication. Additionally, preclinical studies have demonstrated that 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide has low toxicity and minimal side effects at therapeutic doses.

In the context of drug discovery and development, the synthesis of 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide is an important consideration. Various synthetic routes have been reported in the literature, with some methods focusing on high yield and purity to ensure the quality of the final product. One commonly used synthetic approach involves the reaction of 3,4-dimethylbenzenesulfonyl chloride with 2-naphthylamine in the presence of a base such as triethylamine. This method provides a straightforward and efficient route to produce high-purity 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide.

The structural features of 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide, particularly the presence of the naphthalene ring and sulfonamide group, contribute to its unique biological activities. The naphthalene ring provides a rigid aromatic core that can interact with specific protein targets, while the sulfonamide group can form hydrogen bonds with key residues in binding sites. These interactions are crucial for the compound's ability to modulate biological processes effectively.

In conclusion, 3,4-dimethyl-N-(naphthalen-2-yl)benzene-1-sulfonamide (CAS No. 902706-30-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anticancer properties make it a promising candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile to enhance its therapeutic efficacy.